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Compound of Interest

Compound Name: Trifluoroacetic acid

Cat. No.: B043106

An In-depth Technical Guide to Trifluoroacetic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trifluoroacetic acid (TFA) is a synthetic organofluorine compound with the chemical formula
CFsCOzH.[1] It is a structural analog of acetic acid where the three alpha-hydrogens are
replaced by fluorine atoms. This substitution has a profound effect on the compound's chemical
properties, most notably increasing its acidity. TFA is a colorless, fuming liquid with a pungent,
vinegar-like odor.[2][3] It is a strong acid that is widely used in organic synthesis, biochemistry,
and analytical chemistry.[4][5] This guide provides a comprehensive overview of the chemical
formula, structure, properties, applications, and experimental protocols related to
trifluoroacetic acid.

Chemical Formula and Structure

The chemical formula for trifluoroacetic acid is CFsCO2H.[1][4][6] Its molecular weight is
114.02 g/mol .[5][6][7] The structure consists of a trifluoromethyl group (-CFs) bonded to a
carboxyl group (-COOH). The high electronegativity of the fluorine atoms creates a strong
electron-withdrawing effect, which significantly increases the acidity of the carboxylic acid
proton.[1]

Physicochemical Properties
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Trifluoroacetic acid's unique properties, such as its strong acidity, volatility, and solubility in

both organic solvents and water, make it a versatile reagent.[1][3]

Property Value References
Molecular Formula CFsCO2H [11[41[6][7]
Molecular Weight 114.02 g/mol [5]61[7]
Appearance Colorless, fuming liquid [2][3]
Odor Pungent, vinegar-like [11121[3]
Density 1.489 g/mL at 20 °C [6]
Melting Point -15.4 °C [2][6]
Boiling Point 72.4°C [2][6]
pKa 0.23 [51[8]
Miscible with water, ether,
Solubility acetone, ethanol, benzene, e

carbon tetrachloride, and

hexane.

Spectroscopic Data

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/product/b043106?utm_src=pdf-body
https://en.wikipedia.org/wiki/Trifluoroacetic_acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5127175.htm
https://en.wikipedia.org/wiki/Trifluoroacetic_acid
https://testbook.com/chemistry-formulas/trifluoroacetic-acid-formula
https://byjus.com/tfa-formula/
https://webbook.nist.gov/cgi/cbook.cgi?ID=76-05-1
https://commonorganicchemistry.com/Common_Reagents/Trifluoroacetic_Acid/Trifluoroacetic_Acid.htm
https://byjus.com/tfa-formula/
https://webbook.nist.gov/cgi/cbook.cgi?ID=76-05-1
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluoroacetic-acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5127175.htm
https://en.wikipedia.org/wiki/Trifluoroacetic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluoroacetic-acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5127175.htm
https://byjus.com/tfa-formula/
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluoroacetic-acid
https://byjus.com/tfa-formula/
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluoroacetic-acid
https://byjus.com/tfa-formula/
https://commonorganicchemistry.com/Common_Reagents/Trifluoroacetic_Acid/Trifluoroacetic_Acid.htm
https://www.quora.com/Why-is-trifluoroacetic-acid-TFA-used-in-HPLC-instead-of-acetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Trifluoroacetic-acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5127175.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Technique Key Features

A single peak corresponding to the acidic proton
1H NMR of the carboxyl group is observed. The chemical

shift is solvent-dependent.

Two distinct signals are expected: one for the
13C NMR carbonyl carbon and another for the

trifluoromethyl carbon.

A single resonance is typically observed for the
1°F NMR three equivalent fluorine atoms of the

trifluoromethyl group.

Characteristic absorption bands include a broad
IR Spectroscopy O-H stretch from the carboxylic acid, a C=0

stretch, and strong C-F stretching vibrations.

M Spect . The mass spectrum will show the molecular ion
ass Spectrometry o _
peak and characteristic fragmentation patterns.

Applications in Research and Drug Development

Trifluoroacetic acid is a critical reagent in various scientific and industrial applications,
particularly in the pharmaceutical sector.[9][10]

Peptide Synthesis

TFA is extensively used in solid-phase peptide synthesis (SPPS).[11] Its primary role is in the
cleavage step, where it removes the synthesized peptide from the solid support resin.[11] It is
also used to remove acid-labile protecting groups from amino acid side chains.[11]

Caption: Workflow for peptide cleavage from resin using TFA.

Reversed-Phase High-Performance Liquid
Chromatography (RP-HPLC)

In RP-HPLC, TFA is commonly used as an ion-pairing agent in the mobile phase for the
separation of peptides and proteins.[1][12][13] At a typical concentration of 0.1%, it improves
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peak shape and resolution by masking the residual silanol groups on the silica-based
stationary phase and forming ion pairs with the analytes.[12][13]

Solvent A
(e.g., Water)
Add TFAto 0.1% Mobile Phase A
TFA Stock Solution P II—_@
| > Add TFAto 0.1% —P>| Mobile Phase B
Solvent B

(e.g., Acetonitrile)

Click to download full resolution via product page

Caption: Preparation of mobile phases with TFA for RP-HPLC.

Organic Synthesis

TFA's strong acidity and solvent properties make it a valuable reagent in various organic
reactions. It is used as a catalyst for reactions such as esterification, acylation, and
halogenation.[4] It is also employed for the removal of various protecting groups in complex
molecule synthesis.[5]

Experimental Protocols
General Handling and Safety Precautions

Trifluoroacetic acid is a corrosive and toxic substance that requires careful handling.[11]
Always work in a well-ventilated fume hood and wear appropriate personal protective
equipment (PPE), including chemical-resistant gloves (butyl rubber or Viton are recommended
for high-volume applications), safety goggles, and a lab coat.[14][15] In case of skin contact,
immediately wash the affected area with copious amounts of water.[16] For eye contact, flush
with water for at least 15 minutes and seek immediate medical attention.[16]

Preparation of a 0.1% (v/v) TFA Solution for HPLC
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e Materials: High-purity water (HPLC grade), acetonitrile (HPLC grade), and trifluoroacetic
acid (HPLC grade or better).

e Procedure:

Measure 1 liter of high-purity water into a clean glass container.

Using a calibrated pipette, carefully add 1 mL of trifluoroacetic acid to the water.

Mix the solution thoroughly.

For the organic mobile phase, add 1 mL of TFA to 1 liter of acetonitrile and mix well.

Degas both solutions before use in the HPLC system.

Protocol for Cleavage of a Peptide from a Solid Support

o Materials: Peptide-bound resin, cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5%

triisopropylsilane), cold diethyl ether, centrifugation tubes.

e Procedure:

[¢]

Place the peptide-bound resin in a reaction vessel.

Add the cleavage cocktail to the resin (typically 10 mL per gram of resin).

Allow the reaction to proceed at room temperature for 2-4 hours with occasional agitation.

Filter the resin and collect the filtrate containing the cleaved peptide.

Precipitate the peptide by adding the filtrate to a large volume of cold diethyl ether.

Centrifuge the mixture to pellet the crude peptide.

Wash the peptide pellet with cold diethyl ether to remove scavengers and byproducts.

Dry the crude peptide under vacuum.

Conclusion
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Trifluoroacetic acid is a powerful and versatile tool for researchers and professionals in the
fields of chemistry and drug development. Its unique combination of strong acidity, volatility,
and solubility makes it indispensable for a wide range of applications, from peptide synthesis to
analytical chromatography. A thorough understanding of its properties and adherence to strict
safety protocols are essential for its effective and safe utilization in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Trifluoroacetic acid chemical formula and structure.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043106#trifluoroacetic-acid-chemical-formula-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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